Cas no 2229544-49-2 (tert-butyl N-2-amino-1-(4-methyl-1H-imidazol-5-yl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-1-(4-methyl-1H-imidazol-5-yl)ethylcarbamate
• CAS No: 2229544-49-2
• MF: C₁₁H₂₀N₄O₂
• MW: 240.302102088928
• CID: 6150239
• PubChem ID: 165757901
• Update Time: 2025-06-15

tert-butyl N-2-amino-1-(4-methyl-1H-imidazol-5-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-1-(4-methyl-1H-imidazol-5-yl)ethylcarbamate
• tert-butyl N-[2-amino-1-(4-methyl-1H-imidazol-5-yl)ethyl]carbamate
• EN300-1887548
• 2229544-49-2

• Inchi： 1S/C11H20N4O2/c1-7-9(14-6-13-7)8(5-12)15-10(16)17-11(2,3)4/h6,8H,5,12H2,1-4H3,(H,13,14)(H,15,16)
• InChI Key： IDRUKDNRXZGXSK-UHFFFAOYSA-N
• SMILES： O(C(NC(CN)C1=C(C)NC=N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 240.15862589g/mol
• Monoisotopic Mass: 240.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 93Ų

Additional information on tert-butyl N-2-amino-1-(4-methyl-1H-imidazol-5-yl)ethylcarbamate

Introduction to Tert-butyl N-2-amino-1-(4-methyl-1H-imidazol-5-yl)ethylcarbamate (CAS No. 2229544-49-2)

Tert-butyl N-2-amino-1-(4-methyl-1H-imidazol-5-yl)ethylcarbamate is a significant compound in the field of pharmaceutical chemistry, exhibiting a complex molecular structure that has garnered attention for its potential applications in drug development. This compound, identified by its CAS number 2229544-49-2, belongs to a class of molecules that incorporate both carbamate and imidazole functional groups, which are well-known for their diverse biological activities.

The structural framework of tert-butyl N-2-amino-1-(4-methyl-1H-imidazol-5-yl)ethylcarbamate consists of a tert-butyl group attached to a carbamate moiety, which is further linked to an ethyl chain terminated with an amino group. The presence of the 4-methyl-1H-imidazol-5-yl moiety introduces a heterocyclic component, enhancing the compound's potential pharmacological properties. This unique combination of functional groups makes it a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in the development of novel therapeutic agents that leverage the biological properties of imidazole derivatives. Imidazole compounds are known for their role in various biological processes, including enzyme inhibition and receptor binding. The incorporation of a 4-methyl substituent in the imidazole ring further modulates its electronic and steric properties, making it more adaptable for drug design purposes.

The carbamate group in tert-butyl N-2-amino-1-(4-methyl-1H-imidazol-5-yl)ethylcarbamate is another key feature that contributes to its potential therapeutic applications. Carbamate derivatives are widely recognized for their ability to act as bioisosteres, replacing other functional groups in drug molecules to improve pharmacokinetic properties such as solubility and metabolic stability. The tert-butyl group attached to the carbamate moiety enhances the compound's lipophilicity, which can be advantageous for membrane permeability and oral bioavailability.

Current research in the field of pharmaceutical chemistry has highlighted the importance of multifunctional compounds that can target multiple biological pathways simultaneously. The dual functionality of tert-butyl N-2-amino-1-(4-methyl-1H-imidazol-5-yl)ethylcarbamate, with both carbamate and imidazole moieties, positions it as a versatile scaffold for designing drugs with enhanced efficacy and reduced side effects. Studies have shown that such multifunctional compounds can exhibit synergistic effects, leading to more pronounced therapeutic outcomes.

One of the most exciting aspects of tert-butyl N-2-amino-1-(4-methyl-1H-imidazol-5-yl)ethylcarbamate is its potential application in the development of targeted therapies. The imidazole ring can interact with specific enzymes and receptors, while the carbamate group can modulate protein-protein interactions. This dual interaction capability makes it an attractive candidate for treating complex diseases such as cancer, inflammation, and neurological disorders.

In addition to its pharmacological potential, tert-butyl N-2-amino-1-(4-methyl-1H-imidazol-5-yl)ethylcarbamate has shown promise in preclinical studies as a tool compound for drug discovery. Its well-defined structure and predictable reactivity make it an ideal candidate for use in high-throughput screening assays to identify new lead compounds. Researchers have utilized this compound to develop novel inhibitors targeting various disease-related enzymes and receptors.

The synthesis of tert-butyl N-2-amino-1-(4-methyl-1H-imidazol-5-y)l]ethylcarbamate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the imidazole ring necessitates careful handling of reactive intermediates to avoid unwanted side reactions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to produce larger quantities of this compound for research and development purposes.

The chemical properties of tert-butyl N--amino--(4--methyl--lH--imidazol--5--y]l]ethylcarbamate, including its solubility, stability, and reactivity, have been thoroughly characterized through various analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided valuable insights into its molecular structure and behavior, which are essential for understanding its biological activity and developing effective drug formulations.

The future prospects of tert-butyl N--amino--(4--methyl--lH--imidazol--5--y]l]ethylcarbamate in pharmaceutical research are promising. Ongoing studies aim to explore its potential as an anti-inflammatory agent, an anticancer drug, and a treatment for neurodegenerative diseases. The compound's unique structural features make it a valuable scaffold for designing next-generation therapeutics with improved efficacy and safety profiles.

In conclusion, Tert-butyl N--amino--(4--methyl-lH-imidazol--5-y]l]ethylcarbamate (CAS No. 2229544---49---2) is a fascinating compound with significant potential in pharmaceutical chemistry. Its complex molecular structure, incorporating both carbamate and imidazole functional groups, makes it a versatile tool for drug discovery and development. With continued research and innovation, this compound is poised to play a crucial role in the advancement of modern medicine.